4-(Dodecylsulfanyl)benzene-1-sulfonyl chloride

• CAS No.: 56056-53-2
• Molecular Formula: C18H29ClO2S2
• Molecular Weight: 377.0 g/mol
• IUPAC Name: 4-dodecylsulfanylbenzenesulfonyl chloride
• InChI: InChI=1S/C18H29ClO2S2/c1-2-3-4-5-6-7-8-9-10-11-16-22-17-12-14-18(15-13-17)23(19,20)21/h12-15H,2-11,16H2,1H3
• InChI Key: KLVIKVMOLUBHIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCSC1=CC=C(C=C1)S(=O)(=O)Cl

Description

4-(Dodecylsulfanyl)benzene-1-sulfonyl chloride is an organic compound that belongs to the class of sulfonyl chlorides It features a benzene ring substituted with a dodecylsulfanyl group and a sulfonyl chloride group

Preparation Methods

One common method involves the reaction of benzene with chlorosulfonic acid to form benzenesulfonyl chloride, which is then reacted with dodecyl mercaptan under suitable conditions to yield the desired product .

Chemical Reactions Analysis

4-(Dodecylsulfanyl)benzene-1-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in electrophilic aromatic substitution reactions due to the presence of the benzene ring.

Oxidation and Reduction: The sulfonyl chloride group can be reduced to a sulfonamide or oxidized to a sulfone under appropriate conditions.

Addition Reactions: The compound can undergo addition reactions with nucleophiles, leading to the formation of sulfonamide derivatives.

Common reagents used in these reactions include chlorosulfonic acid, dodecyl mercaptan, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-(Dodecylsulfanyl)benzene-1-sulfonyl chloride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used to modify biomolecules, such as proteins, through sulfonylation reactions.

Industry: The compound is used in the production of surfactants and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Dodecylsulfanyl)benzene-1-sulfonyl chloride involves the reactivity of the sulfonyl chloride group. This group is highly electrophilic and can react with nucleophiles, leading to the formation of sulfonamide or sulfone derivatives. The benzene ring can also participate in electrophilic aromatic substitution reactions, further expanding the compound’s reactivity .

Comparison with Similar Compounds

4-(Dodecylsulfanyl)benzene-1-sulfonyl chloride can be compared with other sulfonyl chlorides, such as benzenesulfonyl chloride and 4-(benzyloxy)benzene-1-sulfonyl chloride . While all these compounds share the sulfonyl chloride functional group, this compound is unique due to the presence of the dodecylsulfanyl group, which imparts different physical and chemical properties. This makes it particularly useful in applications requiring long alkyl chains, such as in surfactant production .

Similar compounds include:

• Benzenesulfonyl chloride
• 4-(Benzyloxy)benzene-1-sulfonyl chloride
• 4-(Trifluoromethyl)benzenesulfonyl chloride

These compounds can be used in similar reactions but may have different reactivity and applications based on their specific substituents.